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Compound of Interest

Compound Name: Bizine

Cat. No.: B10764177 Get Quote

To provide accurate and relevant Application Notes and Protocols for "Bizine" dosage in in vivo

mouse studies, further clarification on the specific compound of interest is necessary.

Initial research has revealed that the term "Bizine" is not a universally recognized or

standardized name for a single chemical entity. Search results have yielded information on

several distinct compounds, each with a different mechanism of action and established

research protocols. These include, but are not limited to:

Bicine: A buffering agent.

Berberine: A plant alkaloid with various biological activities.[1]

Bucinnazine: An analgesic agent.[2]

Benzophenone: A compound used in sunscreens and as a photoinitiator.[3]

Betahistine: A histamine analogue used to treat vertigo.[4][5]

Without a more specific identifier for the "Bizine" in question, it is not feasible to generate the

detailed and accurate Application Notes and Protocols requested. The dosage, administration

route, experimental design, and underlying signaling pathways are all highly dependent on the

specific pharmacological properties of the compound.

To proceed, please provide additional information to specify the "Bizine" of interest, such as:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b10764177?utm_src=pdf-interest
https://www.benchchem.com/product/b10764177?utm_src=pdf-body
https://www.benchchem.com/product/b10764177?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16634078/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-bucinnazine-hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC1936973/
https://pubmed.ncbi.nlm.nih.gov/11677837/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-betahistine-hydrochloride
https://www.benchchem.com/product/b10764177?utm_src=pdf-body
https://www.benchchem.com/product/b10764177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Name or IUPAC Name: The systematic name of the compound.

CAS Registry Number: A unique numerical identifier.

Therapeutic Target or Class: The intended biological target or pharmacological class (e.g.,

"Bizine, a novel kinase inhibitor").

A Reference Publication: A scientific paper or patent that describes the synthesis or use of

the "Bizine" in question.

Upon receiving this clarification, a comprehensive and tailored response will be generated to

meet the detailed requirements of the original request, including data presentation in tables,

detailed experimental protocols, and Graphviz diagrams of relevant signaling pathways and

workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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